2-cyclopropyl-1-[1-(6-methoxypyrimidin-4-yl)azetidin-3-yl]-1H-1,3-benzodiazole

• IUPAC Name: 2-cyclopropyl-1-[1-(6-methoxypyrimidin-4-yl)azetidin-3-yl]benzimidazole
• InChI: InChI=1S/C18H19N5O/c1-24-17-8-16(19-11-20-17)22-9-13(10-22)23-15-5-3-2-4-14(15)21-18(23)12-6-7-12/h2-5,8,11-13H,6-7,9-10H2,1H3
• InChI Key: FGLSHOMDMNVZCM-UHFFFAOYSA-N
• Canonical SMILES: COC1=NC=NC(=C1)N2CC(C2)N3C4=CC=CC=C4N=C3C5CC5
• Molecular Formula: C18H19N5O
• Molecular Weight: 321.4 g/mol

Description

2-cyclopropyl-1-[1-(6-methoxypyrimidin-4-yl)azetidin-3-yl]-1H-1,3-benzodiazole (2CPAB) is a heterocyclic compound that has been used in scientific research due to its unique properties. 2CPAB has a wide range of applications, including its use in the synthesis of other compounds, its ability to act as a catalyst, and its potential to be used in drug delivery systems.

Scientific Research Applications

2-cyclopropyl-1-[1-(6-methoxypyrimidin-4-yl)azetidin-3-yl]-1H-1,3-benzodiazole has a wide range of scientific research applications, including its use as a catalyst in organic synthesis, its ability to act as a ligand in coordination chemistry, and its potential to be used in drug delivery systems. 2-cyclopropyl-1-[1-(6-methoxypyrimidin-4-yl)azetidin-3-yl]-1H-1,3-benzodiazole has also been used in the synthesis of other compounds, such as azetidines, pyrimidines, and benzodiazoles.

Mechanism of Action

2-cyclopropyl-1-[1-(6-methoxypyrimidin-4-yl)azetidin-3-yl]-1H-1,3-benzodiazole is a heterocyclic compound that can act as a ligand in coordination chemistry. Its mechanism of action involves the formation of a coordinate covalent bond between the 2-cyclopropyl-1-[1-(6-methoxypyrimidin-4-yl)azetidin-3-yl]-1H-1,3-benzodiazole molecule and a metal ion. This bond allows the 2-cyclopropyl-1-[1-(6-methoxypyrimidin-4-yl)azetidin-3-yl]-1H-1,3-benzodiazole molecule to act as a bridge between the metal ion and a substrate, which can then be used to facilitate a reaction.
Biochemical and Physiological Effects
2-cyclopropyl-1-[1-(6-methoxypyrimidin-4-yl)azetidin-3-yl]-1H-1,3-benzodiazole has been found to have a variety of biochemical and physiological effects. It has been found to inhibit the production of certain enzymes, such as cyclooxygenase-2, which is involved in inflammation. 2-cyclopropyl-1-[1-(6-methoxypyrimidin-4-yl)azetidin-3-yl]-1H-1,3-benzodiazole has also been found to act as an antioxidant, which can help protect cells from oxidative damage. Additionally, 2-cyclopropyl-1-[1-(6-methoxypyrimidin-4-yl)azetidin-3-yl]-1H-1,3-benzodiazole has been found to have anticancer properties, as it has been found to inhibit the growth of certain cancer cells.

Advantages and Limitations for Lab Experiments

2-cyclopropyl-1-[1-(6-methoxypyrimidin-4-yl)azetidin-3-yl]-1H-1,3-benzodiazole has a number of advantages for use in laboratory experiments. It is a relatively stable compound, meaning it can be stored for long periods of time without degradation. Additionally, it is a relatively inexpensive compound, making it a cost-effective option for laboratory experiments. However, there are some limitations to using 2-cyclopropyl-1-[1-(6-methoxypyrimidin-4-yl)azetidin-3-yl]-1H-1,3-benzodiazole in laboratory experiments. It is a relatively reactive compound, meaning it can react with other compounds in the laboratory environment. Additionally, it is a relatively toxic compound, meaning it should be handled with care in the laboratory.

Future Directions

There are a number of potential future directions for the use of 2-cyclopropyl-1-[1-(6-methoxypyrimidin-4-yl)azetidin-3-yl]-1H-1,3-benzodiazole in scientific research. One potential application is in the development of new drugs, as 2-cyclopropyl-1-[1-(6-methoxypyrimidin-4-yl)azetidin-3-yl]-1H-1,3-benzodiazole has been found to have a variety of biochemical and physiological effects. Additionally, 2-cyclopropyl-1-[1-(6-methoxypyrimidin-4-yl)azetidin-3-yl]-1H-1,3-benzodiazole could be used in the development of new catalysts, as it has been found to act as a ligand in coordination chemistry. Additionally, 2-cyclopropyl-1-[1-(6-methoxypyrimidin-4-yl)azetidin-3-yl]-1H-1,3-benzodiazole could be used in the development of new drug delivery systems, as it has been found to have potential applications in this area. Finally, 2-cyclopropyl-1-[1-(6-methoxypyrimidin-4-yl)azetidin-3-yl]-1H-1,3-benzodiazole could be used in the development of new materials, as it has been found to have potential applications in this area.

Synthesis Methods

2-cyclopropyl-1-[1-(6-methoxypyrimidin-4-yl)azetidin-3-yl]-1H-1,3-benzodiazole can be synthesized through a variety of methods, including the use of Grignard reagents, oxidation with chromium and manganese, and the use of a palladium-catalyzed reaction. The Grignard reagent method involves the reaction of a Grignard reagent with an aldehyde or ketone, followed by the addition of a base. The oxidation methods involve the use of chromium or manganese to oxidize 2-cyclopropyl-1-[1-(6-methoxypyrimidin-4-yl)azetidin-3-yl]-1H-1,3-benzodiazole to the desired product. The palladium-catalyzed reaction involves the use of a palladium catalyst to promote the reaction of 2-cyclopropyl-1-[1-(6-methoxypyrimidin-4-yl)azetidin-3-yl]-1H-1,3-benzodiazole with an alkyne.